Cas no 6268-06-0 (3,3''-methanediylbis(6-aminobenzoic acid) dihydrochloride)

• Product Name: 3,3''-methanediylbis(6-aminobenzoic acid) dihydrochloride
• CAS No: 6268-06-0
• MF: C₁₅H₁₆Cl₂N₂O₄
• MW: 359.204542160034
• CID: 957194
• PubChem ID: 80443
• Update Time: 2025-04-19

3,3''-methanediylbis(6-aminobenzoic acid) dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3''-methanediylbis(6-aminobenzoic acid) dihydrochloride
• 2-amino-5-[(4-amino-3-carboxyphenyl)methyl]benzoic acid,hydrochloride
• 6,6'-Diamino-3,3'-methandiy
• 6,6'-Diamino-3,3'-methandiyl-di-benzoesaeure-diaethylester
• 6,6'-diamino-3,3'-methanediyl-di-benzoic acid diethyl ester
• AC1L38ES
• AC1Q64FW
• AR-1I4501
• bis(2-carboxy-4-aminophenyl)methane dihydrochloride
• CCRIS 8072
• diethyl 3,3'-methanediylbis(6-aminobenzoate)
• diethyl 3,3'-methylenebis(6-aminobenzoate)
• Diethyl 5,5'-methylenedianthranilate
• EINECS 239-419-0
• UNII-YYU8YMW36N
• 5,5'-METHYLENEDIANTHRANILIC ACID DIHYDROCHLORIDE
• NSC 37136
• YYU8YMW36N
• AGCDFWFLTFKTEB-UHFFFAOYSA-N
• DTXSID9064188
• 3,3'-METHYLENEBIS(6-AMINOBENZOIC ACID DIHYDROCHLORIDE
• 2-AMINO-5-((4-AMINO-3-CARBOXYPHENYL)METHYL)BENZOIC ACID DIHYDROCHLORIDE
• Benzoic acid, 3,3'-methylenebis[6-amino-, dihydrochloride
• 6268-06-0
• Benzoic acid, 3,3'-methylenebis(6-amino-, dihydrochloride
• Benzoic acid, 3,3'-methylenebis(6-amino-, hydrochloride (1:2)

• Inchi： 1S/C15H14N2O4.2ClH/c16-12-3-1-8(6-10(12)14(18)19)5-9-2-4-13(17)11(7-9)15(20)21;;/h1-4,6-7H,5,16-17H2,(H,18,19)(H,20,21);2*1H
• InChI Key： AGCDFWFLTFKTEB-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1=C(C=CC(=C1)CC1C=CC(=C(C(=O)O)C=1)N)N)=O

Computed Properties

• Exact Mass: 358.04888
• Monoisotopic Mass: 358.0487124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.64
• LogP: 3.80260